Cas no 1357615-50-9 (1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene)

• Product Name: 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene
• CAS No: 1357615-50-9
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD22568861
• CID: 5613771
• PubChem ID: 129321761
• Update Time: 2025-06-23

1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene
• EN300-33051032
• 1357615-50-9
• MYIJLSUNCCIDJQ-AATRIKPKSA-N
• 1-[(E)-3,3,3-Trifluoro-1-propenyl]-3-methoxybenzene
• J3.661.943K
• 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]be nzene
• Benzene, 1-methoxy-3-[(1E)-3,3,3-trifluoro-1-propen-1-yl]-
• (E)-1-Methoxy-3-(3,3,3-trifluoroprop-1-en-1-yl)benzene
• 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene

• MDL： MFCD22568861
• Inchi： 1S/C10H9F3O/c1-14-9-4-2-3-8(7-9)5-6-10(11,12)13/h2-7H,1H3/b6-5+
• InChI Key： MYIJLSUNCCIDJQ-AATRIKPKSA-N
• SMILES： FC(/C=C/C1C=CC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±40.0 °C(Predicted)

Additional information on 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene

Comprehensive Overview of 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene (CAS No. 1357615-50-9)

1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene (CAS No. 1357615-50-9) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique trifluoropropenyl and methoxybenzene moieties, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in the development of advanced materials and bioactive molecules.

The structural features of 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene include a methoxy group attached to a benzene ring, which is further substituted with a (1E)-3,3,3-trifluoroprop-1-en-1-yl side chain. This combination of electron-donating and electron-withdrawing groups influences the compound's electronic properties, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances its stability and lipophilicity, which are critical factors in drug design and agrochemical development.

In recent years, the demand for fluorinated compounds like 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene has surged due to their applications in pharmaceuticals and agrochemicals. Fluorine incorporation often improves the bioavailability and metabolic stability of active ingredients, addressing key challenges in drug discovery. This compound's potential as a building block for small-molecule drugs has been explored in studies focusing on kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

From a synthetic perspective, 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene can be prepared through palladium-catalyzed cross-coupling reactions or Wittig-type olefination. These methods are widely discussed in academic and industrial research, reflecting the growing interest in sustainable chemistry and green synthesis. The compound's E-configuration is particularly noteworthy, as it often dictates stereoselectivity in downstream reactions, a topic frequently searched by chemists optimizing reaction conditions.

Beyond pharmaceuticals, 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene has potential applications in material science, particularly in the development of liquid crystals and organic semiconductors. Its π-conjugated system and fluorine-induced polarity make it a candidate for optoelectronic devices, a hot topic in renewable energy research. This aligns with global trends toward energy-efficient technologies and smart materials.

Environmental and safety considerations are also critical when working with fluorinated aromatic compounds. While 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene is not classified as hazardous under standard regulations, proper handling and disposal protocols should be followed to minimize ecological impact. This reflects broader industry concerns about sustainable chemical practices and regulatory compliance, which are frequently searched topics among professionals.

In summary, 1-methoxy-3-(1E)-3,3,3-trifluoroprop-1-en-1-ylbenzene (CAS No. 1357615-50-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure, combined with the growing demand for fluorinated intermediates, positions it as a valuable asset in modern chemistry. Future research will likely explore its applications in drug discovery, advanced materials, and beyond, making it a compound to watch in the coming years.